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Compound of Interest

Compound Name: Riselcaftor

Cat. No.: B12361317 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Riselcaftor is a modulator of the cystic fibrosis transmembrane conductance regulator (CFTR)

protein, with a reported EC50 of 20.1 nM in human bronchial epithelial cells[1][2]. Accurate and

consistent preparation of Riselcaftor stock solutions is critical for obtaining reliable and

reproducible results in cell-based assays. This document provides a detailed protocol for the

preparation, storage, and use of Riselcaftor stock solutions for in vitro research.

Physicochemical Data
A summary of the key physicochemical properties of Riselcaftor is provided in Table 1. This

information is essential for calculating the required mass of the compound to achieve a desired

stock solution concentration.

Table 1: Physicochemical Properties of Riselcaftor
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Property Value Reference

Molecular Weight 516.61 g/mol [1]

Appearance Solid powder -

Storage (Powder) -20°C for up to 3 years -

Storage (in Solvent) -80°C for up to 1 year -

Recommended Solvents and Storage
Dimethyl sulfoxide (DMSO) is a commonly used solvent for dissolving small molecules for cell

culture experiments due to its high solvating power. It is recommended to use anhydrous,

sterile-filtered DMSO to prepare Riselcaftor stock solutions.

Table 2: Recommended Solvents and Storage Conditions

Solvent
Recommended
Concentration

Storage
Temperature

Maximum Storage
Duration

DMSO (anhydrous,

sterile-filtered)
≥10 mM -20°C or -80°C Up to 1 year at -80°C

Experimental Protocol: Preparation of a 10 mM
Riselcaftor Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Riselcaftor in DMSO.

Materials:

Riselcaftor powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered

Sterile microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

Sterile 0.2 µm syringe filter (optional, if DMSO is not pre-sterilized)

Sterile syringes

Laminar flow hood

Procedure:

Calculate the required mass of Riselcaftor:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 516.61 g/mol x 1000 mg/g

Mass (mg) = 5.1661 mg

Therefore, weigh out approximately 5.17 mg of Riselcaftor powder.

Dissolve Riselcaftor in DMSO:

In a laminar flow hood, aseptically transfer the weighed Riselcaftor powder into a sterile

microcentrifuge tube.

Add 1 mL of sterile, anhydrous DMSO to the tube.

Vortex the tube for 1-2 minutes until the Riselcaftor is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterile Filtration (if necessary):

If the DMSO used was not pre-sterilized, the stock solution should be sterile-filtered.

Draw the Riselcaftor solution into a sterile syringe.
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Attach a sterile 0.2 µm syringe filter to the syringe.

Filter the solution into a new sterile microcentrifuge tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,

-20°C can be used.

Application in Cell Culture
Working Concentration:

The effective concentration of Riselcaftor can vary depending on the cell type and

experimental conditions. Based on its reported EC50 of 20.1 nM in human bronchial epithelial

cells, a typical starting point for dose-response experiments would be in the nanomolar to low

micromolar range. It is recommended to perform a dose-response curve to determine the

optimal working concentration for your specific cell line and assay.

Preparation of Working Solutions:

Thaw a single aliquot of the 10 mM Riselcaftor stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.

To minimize solvent toxicity, ensure that the final concentration of DMSO in the cell culture

medium does not exceed 0.5%. For sensitive cell lines, a lower concentration (e.g., <0.1%)

may be necessary.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments.
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Workflow Diagram

Workflow for Riselcaftor Stock Solution Preparation

Stock Solution Preparation

Application in Cell Culture
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Caption: Workflow for the preparation and use of Riselcaftor stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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